Non-covalent organocatalysis in asymmetric oxidative C(sp3)–H bond functionalization – broadening C–H bond coupling reactions

Organic Chemistry Frontiers Pub Date: 2015-12-08 DOI: 10.1039/C5QO00347D

Abstract

Among the current huge development activities in C–H functionalization, asymmetric oxidative C(sp3)–H bond coupling strategies have remained underrepresented. Beyond the initial examples using chiral metal complexes, the use of organocatalysis provides a new direction for the design of new asymmetric C–H bond cross-coupling reactions. This highlight focuses on the latest advances in metal-free asymmetric oxidative C(sp3)–H bond functionalization using cooperative non-covalent organocatalysis.

Graphical abstract: Non-covalent organocatalysis in asymmetric oxidative C(sp3)–H bond functionalization – broadening C–H bond coupling reactions
Non-covalent organocatalysis in asymmetric oxidative C(sp3)–H bond functionalization – broadening C–H bond coupling reactions
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